Cas no 1351587-29-5 (5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• CAS No: 1351587-29-5
• MF: C₁₁H₁₀BrNO₃S
• MW: 316.171000957489
• CID: 6460716
• Update Time: 2025-05-25

5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• 5-bromo-N-(2-hydroxy-2-thiophen-2-ylethyl)furan-2-carboxamide

• Inchi： 1S/C11H10BrNO3S/c12-10-4-3-8(16-10)11(15)13-6-7(14)9-2-1-5-17-9/h1-5,7,14H,6H2,(H,13,15)
• InChI Key： OBBKRBYSNYVMMU-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(O)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide

Comprehensive Overview of 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 1351587-29-5)

5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 1351587-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of furan carboxamide derivatives, which are known for their diverse biological activities. The presence of a bromo substituent and a thiophene moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics. The compound's hydroxyethyl and carboxamide functionalities contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

The synthesis of 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide typically involves multi-step organic reactions, including amide coupling and halogenation. Its CAS No. 1351587-29-5 serves as a unique identifier in chemical databases, facilitating its tracking in research and industrial applications. The compound's purity and stability are critical factors for its use in high-value applications, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly manufacturing practices, which is a hot topic among stakeholders.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, there is a growing need for structurally diverse molecules that can be tailored to specific biological targets. The thiophene and furan rings in 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide offer opportunities for structural modifications, enabling researchers to fine-tune its properties for targeted applications.

In the agrochemical sector, 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide is being studied for its potential as a crop protection agent. Its unique structure may provide novel modes of action against pests and pathogens, addressing the growing challenge of pesticide resistance. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

From a commercial perspective, the compound's patent status and supply chain dynamics are critical considerations. Companies investing in its development must navigate intellectual property landscapes and ensure reliable sourcing of raw materials. The pharmaceutical intermediates market is highly competitive, and innovations in synthesis and application can provide a significant edge.

In conclusion, 5-bromo-N-2-hydroxy-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 1351587-29-5) represents a fascinating area of research with broad implications across multiple industries. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new frontiers in drug development, material science, and agrochemical innovation. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.